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Compound of Interest

1,4,5,6-Tetrahydropyridine-3-
Compound Name: ]
carboxamide

cat. No.: B1295967

A Technical Guide to 1,4,5,6-Tetrahydropyridine-
3-Carboxamide

This document provides a comprehensive technical overview of 1,4,5,6-tetrahydropyridine-3-
carboxamide, catering to researchers, scientists, and professionals in drug development. It
covers the molecule's fundamental properties, synthesis protocols, and potential biological
relevance.

Core Molecular Properties

1,4,5,6-Tetrahydropyridine-3-carboxamide is a heterocyclic compound belonging to the
tetrahydropyridine class.[1] These structures are of significant interest in medicinal chemistry
due to their presence in various biologically active molecules.

Data Summary

The key quantitative and identifying data for 1,4,5,6-tetrahydropyridine-3-carboxamide are
summarized in the table below for quick reference.
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Property Value Source
Molecular Formula CeH10N20 [2][3]
Molecular Weight 126.16 g/mol [2][3]
CAS Number 7032-11-3 [2][3]
Appearance White Solid [2]
Purity >95% [2]
SMILES C1CC(=CNC1)C(=O)N [3]
InChl=1S/C6H10N20/c7-
InChl 6(9)5-2-1-3-8-4-5/h4,8H,1- [2][3]
3H2,(H2,7,9)
QTNLWTQXBGSWMD-
InChlKey [2][3]
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Experimental Protocols: Synthesis

The synthesis of tetrahydropyridine-3-carboxamide derivatives can be achieved through

various modern organic chemistry techniques. A particularly efficient and green method is the

microwave-assisted, catalyst-free, four-component domino reaction.[4]

Protocol: Microwave-Assisted One-Pot Synthesis

This protocol describes a general procedure for synthesizing novel tetrahydropyridine-3-

carboxamide derivatives.[4]

Materials:

Acetoacetanilide (1.0 mmol)

Aromatic aldehyde (1.0 mmol)

Ethyl cyanoacetate (1.0 mmol)

Ammonium acetate (1.0 mmol)
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Ethanol (5.0 mL)

Microwave synthesis reactor

Filtration apparatus (vacuum)

Water and Ethanol for washing

Procedure:

Combine the aromatic aldehyde (1.0 mmol), acetoacetanilide (1.0 mmol), ethyl cyanoacetate
(2.0 mmol), and ammonium acetate (1.0 mmol) in a microwave-safe reaction vessel.

Add 5.0 mL of ethanol to the mixture.

Seal the vessel and place it in the microwave reactor.

Irradiate the mixture with microwaves at a suitable temperature (e.g., 50 °C) for a short
duration (typically 5-10 minutes).

Monitor the reaction's completion using Thin-Layer Chromatography (TLC) with an
appropriate eluent system (e.g., n-hexane:ethyl acetate 3:2 v/v).[4]

Upon completion, cool the reaction mixture to room temperature.

Collect the crude product by vacuum filtration.

Wash the collected solid sequentially with water (5 mL) and ethanol until the filtrate runs
clear.

If necessary, recrystallize the product from ethanol to obtain the pure tetrahydropyridine-3-
carboxamide derivative.

Confirm the structure of the synthesized compound using spectral analysis techniques such
as 'H-NMR, 3C-NMR, and HRMS.[4]

Potential Biological Activity and Signaling Pathways
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Derivatives of tetrahydropyridine are known to possess a wide range of biological activities,
making them attractive scaffolds for drug discovery.[5][6] For instance, certain derivatives have
shown activity as muscarinic M1 agonists, which could be relevant for treating cognitive
deficits.[7] Furthermore, related tetrahydropyridine compounds have been investigated for their
neuroprotective effects in models of Parkinson's disease, potentially through the activation of
the Nrf2 signaling pathway.[8][9]

Nrf2 Signaling Pathway

The Nrf2 (Nuclear factor erythroid 2-related factor 2) pathway is a critical cellular defense
mechanism against oxidative stress.[8] Activation of Nrf2 leads to the transcription of numerous
antioxidant and cytoprotective genes. Some neuroprotective compounds exert their effects by
modulating this pathway. The diagram below illustrates a simplified representation of how a
therapeutic agent might activate this protective signaling cascade.[8][9]
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Caption: Simplified Nrf2 signaling pathway for neuroprotection.

Visualizations of Experimental and Logical
Workflows

To further clarify the processes involved in the study of 1,4,5,6-tetrahydropyridine-3-
carboxamide, the following diagrams illustrate a typical experimental workflow and the logical
relationship between its chemical properties.

Experimental Workflow: Synthesis and Purification
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The flowchart below outlines the key steps for the microwave-assisted synthesis and
subsequent purification of tetrahydropyridine-3-carboxamide derivatives, as detailed in the
experimental protocol section.
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Caption: Workflow for microwave-assisted synthesis and purification.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b1295967?utm_src=pdf-custom-synthesis
https://en.wikipedia.org/wiki/Tetrahydropyridine
https://cymitquimica.com/products/54-OR23567/1456-tetrahydropyridine-3-carboxamide/
https://pubchem.ncbi.nlm.nih.gov/compound/1_4_5_6-Tetrahydropyridine-3-carboxamide
https://pubchem.ncbi.nlm.nih.gov/compound/1_4_5_6-Tetrahydropyridine-3-carboxamide
https://www.ias.ac.in/article/fulltext/jcsc/132/00/0036
https://www.researchgate.net/publication/281977804_Synthesis_of_highly_functionalized_tetrahydropyridines_with_potential_biological_activity
https://pdfs.semanticscholar.org/8d8e/983f0074ef3656937f5629142fe24d047041.pdf
https://pubmed.ncbi.nlm.nih.gov/9111297/
https://pubmed.ncbi.nlm.nih.gov/9111297/
https://pubmed.ncbi.nlm.nih.gov/9111297/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4899530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4899530/
https://pmc.ncbi.nlm.nih.gov/articles/PMC4899530/
https://pubmed.ncbi.nlm.nih.gov/27277809/
https://pubmed.ncbi.nlm.nih.gov/27277809/
https://pubmed.ncbi.nlm.nih.gov/27277809/
https://www.benchchem.com/product/b1295967#1-4-5-6-tetrahydropyridine-3-carboxamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1295967#1-4-5-6-tetrahydropyridine-3-carboxamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1295967#1-4-5-6-tetrahydropyridine-3-carboxamide-molecular-weight-and-formula
https://www.benchchem.com/product/b1295967#1-4-5-6-tetrahydropyridine-3-carboxamide-molecular-weight-and-formula
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1295967?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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